Cas no 350989-95-6 (Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate
• CAS No: 350989-95-6
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• MDL: MFCD01921957
• CID: 878110
• Update Time: 2026-04-29

Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(4-(tert-butyl)phenyl)thiophene-3-carboxylate
• 2-AMINO-4-(4-TERT-BUTYL-PHENYL)-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
• methyl 2-amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate
• AC1LI5DE
• AC1Q5ZI8
• CBMicro_031665
• CTK4H3566
• MolPort-001-639-161
• Oprea1_242198
• Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate

• MDL： MFCD01921957
• Inchi： InChI=1S/C16H19NO2S/c1-16(2,3)11-7-5-10(6-8-11)12-9-20-14(17)13(12)15(18)19-4/h5-9H,17H2,1-4H3
• InChI Key： VJJSQHYNOYFKHX-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C2=CSC(=C2C(=O)OC)N

Computed Properties

• Exact Mass: 289.11400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 80.56000
• LogP: 4.66260

Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate

Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate (CAS No. 350989-95-6): A Comprehensive Overview

Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate, identified by its CAS number 350989-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this compound, particularly the presence of an amino group, a tert-butylphenyl moiety, and a carboxylate ester, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate have been extensively studied due to its potential role as a building block in the synthesis of more complex pharmaceutical intermediates. The tert-butyl group in the phenyl ring enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and improving bioavailability. Additionally, the amino group provides a site for further functionalization, allowing chemists to modify the compound for specific applications.

In recent years, there has been growing interest in thiophene derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific arrangement of atoms in Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate makes it a valuable candidate for investigating novel drug mechanisms and interactions. For instance, studies have suggested that thiophene-based compounds can interact with biological targets such as enzymes and receptors, leading to therapeutic effects.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have explored its derivatives to develop new drugs with improved efficacy and reduced side effects. The carboxylate ester group in Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate can be hydrolyzed or transesterified to introduce different functional groups, thereby tailoring the molecule for specific biological activities. This flexibility makes it an attractive scaffold for drug discovery programs.

The chemical properties of Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate also make it suitable for material science applications. Thiophene derivatives are known for their electronic properties, which make them useful in organic semiconductors and conductive polymers. The presence of the amino and carboxylate groups further enhances its potential as a monomer or intermediate in polymer synthesis. This dual functionality allows for the creation of advanced materials with tailored properties.

Recent advancements in computational chemistry have also contributed to a better understanding of the behavior of Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental work by predicting binding affinities and identifying key interaction sites. Such integrative strategies are crucial for optimizing the pharmacological properties of thiophene-based compounds.

The synthesis of Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group transformations. The use of advanced catalytic systems has improved the efficiency of these reactions, making it possible to produce larger quantities of the compound for research purposes.

In conclusion, Methyl 2-Amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate (CAS No. 350989-95-6) is a versatile compound with significant potential in pharmaceutical and material science applications. Its unique structural features and chemical properties make it a valuable tool for researchers exploring new drug candidates and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing global health challenges.